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Compound of Interest

Compound Name: Ent-Spathulenol

Cat. No.: B1252870 Get Quote

Executive Summary: Ent-spathulenol is a tricyclic sesquiterpenoid alcohol found in the

essential oils of numerous plant species. Its widespread occurrence and diverse range of

reported biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects,

have made it a subject of interest for researchers in natural product chemistry and drug

development. This document provides a comprehensive technical overview of the history of its

discovery, detailed methodologies for its isolation and purification, a compilation of its

physicochemical and spectroscopic data, and an illustration of its role in biological pathways.

History of Discovery and Occurrence
The parent compound, spathulenol, was first isolated in 1975 from the essential oils of mugwort

(Artemisia vulgaris) and tarragon (Artemisia dracunculus).[1] It was identified as a colorless,

viscous sesquiterpene alcohol.[1]

Subsequently, the specific enantiomer, ent-spathulenol (also referred to as (-)-spathulenol),

was identified from a variety of other natural sources. It is a recognized metabolite in organisms

such as the liverwort Calypogeia muelleriana and the plant Sanicula lamelligera.[2] Today, ent-
spathulenol is known to be a constituent of the essential oils of a vast array of plants, including

species from the genera Psidium, Salvia, Eucalyptus, and Baccharis.[1][3][4] Its presence is

often confirmed through gas chromatography-mass spectrometry (GC-MS) analysis of plant

essential oils.
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The definitive identification and characterization of ent-spathulenol rely on a combination of

physical measurements and spectroscopic analysis. The data compiled from various sources

are presented below.

Physicochemical Properties
Quantitative data for ent-spathulenol are summarized in the table below for easy reference.

Property Value Source(s)

Molecular Formula C₁₅H₂₄O [2]

Molecular Weight 220.35 g/mol [2]

CAS Number 77171-55-2 [2]

Appearance Colorless, viscous oil N/A

Optical Rotation ([α]²⁵_D_) -18 (c 0.1, CHCl₃) [4]

Boiling Point 296-298 °C (at 760 mm Hg) [1]

Spectroscopic Data
Structural elucidation is accomplished using Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

Mass Spectrometry (EI-MS): The electron ionization mass spectrum provides a characteristic

fragmentation pattern that aids in identification. Key fragments (m/z) and their relative

intensities are crucial for distinguishing it from other sesquiterpenoids. The NIST WebBook

provides reference mass spectra for (-)-Spathulenol.[5]

Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR data are essential for confirming the

tricyclic structure and stereochemistry of the molecule. The chemical shifts for ent-spathulenol
isolated from Psidium guineense are detailed below.[4]
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Atom No. ¹³C Chemical Shift (δ, ppm)
¹H Chemical Shift (δ, ppm,
Multiplicity, J in Hz)

1 36.4 1.80 (m)

2 28.3 1.65 (m)

3 34.6 1.95 (m)

4 154.2 -

5 52.3 2.45 (m)

6 26.5 1.60 (m)

7 80.1 -

8 41.8 2.10 (m)

9 49.8 2.30 (m)

10 42.1 2.05 (m)

11 25.8 0.65 (m)

12 26.1 1.30 (s)

13 16.5 1.05 (s)

14 106.4 4.70 (s), 4.72 (s)

15 27.0 1.07 (s)

Isolation Methodology
The isolation of ent-spathulenol from a natural source is a multi-step process involving

extraction followed by chromatographic purification.

General Experimental Workflow
The typical procedure for isolating ent-spathulenol from plant material involves extraction of

the essential oil, followed by chromatographic separation to purify the target compound. This

workflow is applicable to a wide range of plant matrices.
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Caption: General workflow for the isolation and identification of ent-spathulenol.
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Detailed Experimental Protocol (Case Study: Psidium
guineense)
The following protocol is adapted from the successful isolation of spathulenol as the major

constituent (80.7%) from the essential oil of Psidium guineense leaves.[4]

Plant Material and Extraction:

Fresh leaves of P. guineense are collected, dried at room temperature, and powdered.

The powdered leaves (approx. 500 g) are subjected to hydrodistillation for 4 hours using a

Clevenger-type apparatus.

The resulting essential oil (EOPG) is collected, dried over anhydrous sodium sulfate, and

stored at a low temperature (-20 °C) until further processing.

Chromatographic Purification:

A portion of the crude EOPG (approx. 1.0 g) is subjected to column chromatography over

silica gel (70-230 mesh).

The column is eluted with a solvent gradient of increasing polarity, starting with n-hexane

and gradually increasing the concentration of ethyl acetate (e.g., 98:2, 95:5, 90:10 v/v).

Fractions of a fixed volume (e.g., 20 mL) are collected sequentially.

Fraction Analysis and Compound Isolation:

The collected fractions are analyzed by Thin Layer Chromatography (TLC) to identify

those containing the target compound.

Fractions exhibiting a major spot corresponding to spathulenol are combined.

The solvent is removed under reduced pressure to yield the purified compound, which is

then characterized by NMR and MS to confirm its identity as ent-spathulenol.[4]

Biological Activity and Potential Signaling Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://agris.fao.org/search/en/providers/122535/records/65dee2cc7c7033e84bec2f1c
https://www.benchchem.com/product/b1252870?utm_src=pdf-body
https://agris.fao.org/search/en/providers/122535/records/65dee2cc7c7033e84bec2f1c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ent-spathulenol has been reported to possess a wide range of biological activities, making it a

promising candidate for further investigation in drug development.

Reported Activities Include:

Anti-inflammatory: Oral administration of ent-spathulenol has been shown to significantly

inhibit carrageenan-induced paw edema and pleurisy in animal models.[4]

Antimycobacterial: It has demonstrated activity against Mycobacterium tuberculosis.[4]

Antiproliferative: The compound has shown cytotoxic effects against several human cancer

cell lines.[4]

Antioxidant: It exhibits radical scavenging activity in DPPH and ABTS assays.[4]

The anti-inflammatory effects are particularly noteworthy. While the exact molecular

mechanism is still under investigation, many anti-inflammatory natural products exert their

effects by modulating key signaling pathways, such as the NF-κB (nuclear factor kappa-light-

chain-enhancer of activated B cells) pathway, which regulates the production of pro-

inflammatory mediators.
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Caption: Hypothesized anti-inflammatory action of ent-spathulenol.

Conclusion
Ent-spathulenol is a well-characterized sesquiterpenoid with a long history since the initial

discovery of its parent structure. Standard phytochemical techniques, centered on

hydrodistillation and silica gel chromatography, have proven effective for its isolation from

diverse plant sources. The availability of comprehensive spectroscopic data provides a reliable

basis for its identification. The significant and varied biological activities attributed to ent-
spathulenol, particularly its anti-inflammatory properties, underscore its potential as a lead

compound for the development of new therapeutic agents. Further research is warranted to

fully elucidate its mechanisms of action and evaluate its potential in preclinical and clinical

settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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